(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)propionamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-nitro-1,3-benzothiazol-2-ylidene]propanamide
• InChI: InChI=1S/C13H15N3O4S/c1-3-12(17)14-13-15(6-7-20-2)10-5-4-9(16(18)19)8-11(10)21-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: FIFTWEVKOCDCFO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2=C(S1)C=C(C=C2)[N+](=O)[O-])CCOC
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

The compound is a derivative of benzo[d]thiazol-2(3H)-one. Benzo[d]thiazol-2(3H)-one derivatives are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures. They display a wide spectrum of pharmacologic effects, including anti-inflammatory, antibacterial, antiviral, antioxidant, and immunomodulatory properties.

Scientific Research Applications

Anti-Infective Applications

Thiazolides, including compounds like nitazoxanide (NTZ), exhibit a broad spectrum of activity against a range of pathogens. These compounds are effective against helminths, protozoa, enteric bacteria, and viruses infecting animals and humans. The presence of a nitro group in these molecules is crucial for activity against anaerobic or microaerophilic parasites and bacteria. Interestingly, non-nitro-thiazolides can target intracellular parasites and viruses with equal or greater effectiveness. This dual action suggests multiple mechanisms of action, with the reduction of the nitro group into a toxic intermediate being a key factor for microaerophilic bacteria and parasites. In proliferating mammalian cells, apoptosis induction by bromo- and nitro-thiazolides may also explain their effectiveness against intracellular pathogens (Hemphill, Müller, & Müller, 2012).

Antimicrobial and Anticancer Evaluation

A series of 4-thiazolidinone derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer potentials. These derivatives have shown significant activity, with specific compounds being highlighted for their antimicrobial and anticancer effects. The study's findings underscore the importance of the structural features of these compounds, including the positioning of methyl- and methoxy-groups on the salicylate ring, in determining their bioactivity (Deep et al., 2016).

Future Directions

The future research directions for this compound would depend on its biological activity and potential applications. Given the wide range of biological activities exhibited by benzo[d]thiazol-2(3H)-one derivatives, this compound could potentially be studied for its pharmacological properties and therapeutic potential.